N-benzyl-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• IUPAC Name: N-benzyl-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• InChI: InChI=1S/C21H20FN3S/c22-18-10-8-17(9-11-18)20-19-7-4-12-24(19)13-14-25(20)21(26)23-15-16-5-2-1-3-6-16/h1-12,20H,13-15H2,(H,23,26)
• InChI Key: ZJPLTWSGGWHXPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)F)C(=S)NCC4=CC=CC=C4
• Molecular Formula: C21H20FN3S
• Molecular Weight: 365.5 g/mol

Description

“N-benzyl-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” is likely a synthetic compound that belongs to the class of imidazo[1,2-a]pyrazine derivatives. Imidazo[1,2-a]pyrazine is a well-known privileged fused heterocyclic motif containing the five-membered imidazole and six-membered pyrazine rings with a bridgehead nitrogen atom. It is gaining attention due to its diverse pharmacological activities such as anti-inflammatory, antihypertensive, anticancer, and antimalarial.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrazine derivatives is often achieved via a click chemistry approach. This involves the reaction of appropriate precursors under specific conditions to form the desired compound. The synthesized products are usually characterized by IR and 1H and 13C NMR spectroscopy, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The molecular structure of “N-benzyl-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” would likely be determined using techniques such as NMR spectroscopy and mass spectrometry. These techniques provide information about the number and type of atoms in the molecule, their arrangement, and the types of chemical bonds between them.

Chemical Reactions Analysis

The chemical reactions involving “N-benzyl-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” would likely be studied using various analytical techniques. For instance, thin-layer chromatography could be used to monitor the progress of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzyl-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” would likely be determined using various analytical techniques. These might include NMR spectroscopy for determining the chemical structure, and mass spectrometry for determining the molecular weight.

Scientific Research Applications

Corrosion Inhibition

. . This suggests that “N-benzyl-1-(4-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide” could have similar applications.

Flame Retardancy

. . This suggests that “N-benzyl-1-(4-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide” could have similar applications.

Biological Activities

. . This suggests that “N-benzyl-1-(4-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide” could potentially have similar biological activities.

Future Directions

The future directions for research on “N-benzyl-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” and related compounds could involve further exploration of their pharmacological activities. Additionally, novel synthetic methodologies could be developed to improve the druglikeness and ADME-Tox properties of these compounds.